150145-89-4

(S)-Mcpg

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• CAS RN:
• 150145-89-4

• Formula:
• C10H11NO4

• InChI:
• InChI=1S/C10H11NO4/c1-10(11,9(14)15)7-4-2-6(3-5-7)8(12)13/h2-5H,11H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1

• InChIKey:
• DNCAZYRLRMTVSF-UHFFFAOYSA-N

• (S)-MCPG is an antagonist of metabotropic glutamate receptors (mGluRs) and the active component of (±)-MCPG, which is selective for Group I and Group II mGluRs. (S)-MCPG inhibits motoneuron depolarization induced by 1-amino-1,3-dicarboxycyclopentane (ACPD) in neonatal rat spinal cord in vitro and ACPD-induced intracellular calcium increases in CHO cells expressing mGluR1α (IC50 = 120 µM). (S)-MCPG also has agonist activity at mGluR2.4,5 It induces long-term depression in the rat hippocampal dentate gyrus, an effect that can be blocked by the mGluR2 antagonist MCCG, and blocks long-term potentiation in the CA1 region.
  (S)-MCPG is a non-selective group I/II mGluR antagonist.
  (S)-MCPG is the active isomer of (RS)-MCPG (Cat. No. HY-100371), non-selective group I/group II metabotropic glutamate receptor antagonist. In vivo: (S)-MCPG (20.8 μg) injected intraventricularly ...

2-[(Methoxyacetyl)amino]benzoic acid

• CAS RN:
• 150145-89-4; 215102-53-7

• Formula:
• C10H11NO4

• InChI:
• InChI=1S/C10H11NO4/c1-15-6-9(12)11-8-5-3-2-4-7(8)10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)

• InChIKey:
• GHVIQOUJOOXOIN-UHFFFAOYSA-N

• 2-[(Methoxyacetyl)amino]benzoic acid is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.201. The purity is usually 95%.